Cas no 98556-27-5 (2-(2,4,6-Tribromophenyl)acetonitrile)

• Product Name: 2-(2,4,6-Tribromophenyl)acetonitrile
• CAS No: 98556-27-5
• MF: C₈H₄Br₃N
• MW: 353.836059570313
• CID: 1095396
• PubChem ID: 12249844
• Update Time: 2025-04-20

2-(2,4,6-Tribromophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-Tribromophenyl)acetonitrile
• 98556-27-5
• 2,4,6-tribromophenylacetonitrile

• Inchi： 1S/C8H4Br3N/c9-5-3-7(10)6(1-2-12)8(11)4-5/h3-4H,1H2
• InChI Key： UDWVHCZATQCGOQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1CC#N)Br)Br

Computed Properties

• Exact Mass: 352.78734g/mol
• Monoisotopic Mass: 350.78939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides